Cas no 2172223-25-3 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid
• CAS No: 2172223-25-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6547313
• PubChem ID: 165503393
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2,2-dimethylpropanoic acid
• EN300-1490783
• 2172223-25-3

• Inchi： 1S/C26H32N2O5/c1-4-9-17(23(29)28-16-26(2,3)24(30)31)14-27-25(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,4,9,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BCXGKQSKVCGJQA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid, identified by its CAS number 2172223-25-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety linked through a methoxycarbonyl group to an amino-pentanoic acid backbone. The presence of multiple functional groups makes it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The fluorenyl moiety is a prominent feature of this compound, contributing to its unique physicochemical properties. Fluorene derivatives are widely recognized for their stability, fluorescence characteristics, and role as building blocks in medicinal chemistry. The methoxycarbonyl group not only serves as a protecting group for the amino function but also influences the reactivity and solubility of the molecule. The pentanamido side chain introduces additional complexity, providing opportunities for further functionalization and interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds that can modulate biological pathways with high specificity. The 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3) fits well within this paradigm, as its multifaceted architecture allows for tailored interactions with proteins and enzymes. For instance, the fluorenyl group can be exploited for photopharmacological applications, where light-induced conformational changes or release of active species can enhance therapeutic efficacy.

In the realm of medicinal chemistry, the incorporation of unnatural amino acids or modified residues can lead to novel pharmacophores with improved pharmacokinetic profiles. The pentanamido moiety in this compound provides a scaffold that can be modified to explore different biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of protease activity. The methoxycarbonyl group can be selectively removed under mild acidic conditions, allowing for post-synthetic modifications that can fine-tune the biological properties of the molecule.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3) involves multi-step organic transformations that showcase the expertise required in modern synthetic chemistry. Key steps include the protection-deprotection cycles of the amino group, coupling reactions to establish peptide-like linkages, and functional group interconversions to achieve the desired molecular architecture. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions ensures high yields and purity, which are critical for pharmaceutical applications.

One notable application of this compound is in the development of targeted protein degradation strategies. Recent studies have demonstrated that certain peptidomimetics can induce proteasomal degradation of disease-causing proteins by hijacking the ubiquitin-proteasome system. The structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3) make it an excellent candidate for designing such molecules. By incorporating fluorophores or other reporter groups within its structure, researchers can monitor the degradation process in real-time using advanced imaging techniques.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling and virtual screening have become indispensable tools in identifying promising scaffolds for further development. The complex three-dimensional structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3) presents unique challenges and opportunities for computational analysis. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict binding affinities, metabolic stability, and other key properties without resorting to costly experimental trials.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylpropanoic acid (CAS No. 2172223-25-3) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and versatile applications. Its potential as a building block for novel therapeutics underscores the importance of innovative synthetic strategies and interdisciplinary approaches in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly critical role in addressing unmet medical needs.